Cas no 168009-95-8 (b-D-Glucopyranoside,(1S,4S,5R)-4-[(3R)-3-hydroxybutyl]-3,3,5-trimethylcyclohexyl)

• Product Name: b-D-Glucopyranoside,(1S,4S,5R)-4-[(3R)-3-hydroxybutyl]-3,3,5-trimethylcyclohexyl
• CAS No: 168009-95-8
• MF: C₁₉H₃₆O₇
• MW: 376.48494720459
• CID: 173043
• Update Time: 2024-03-01

b-D-Glucopyranoside,(1S,4S,5R)-4-[(3R)-3-hydroxybutyl]-3,3,5-trimethylcyclohexyl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(1S,4S,5R)-4-[(3R)-3-hydroxybutyl]-3,3,5-trimethylcyclohexyl
• beta-D-glucopyranoside, (1S,4S,5R)-4-[(3R)-3-hydroxybutyl]-3,3,5-trimethylcyclohexyl
• β-D-Glucopyranoside, (1S,4S,5R)-4-[(3R)-3-hydroxybutyl]-3,3,5-trimethylcyclohexyl
• Myrsinionoside C
• (-)-Myrsinionoside C
• Alangionoside J

• Inchi： 1S/C19H36O7/c1-10-7-12(8-19(3,4)13(10)6-5-11(2)21)25-18-17(24)16(23)15(22)14(9-20)26-18/h10-18,20-24H,5-9H2,1-4H3
• InChI Key： SWEFBSBXBXTOAX-UHFFFAOYSA-N
• SMILES： CC(CCC1C(C)(C)CC(OC2C(O)C(O)C(O)C(CO)O2)CC1C)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• XLogP3: 2.184

Experimental Properties

• Density: 1.22
• Boiling Point: 535.602°C at 760 mmHg
• Flash Point: 277.722°C
• Refractive Index: 1.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides